Cas no 112565-57-8 (1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole)

• Product Name: 1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole
• CAS No: 112565-57-8
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1099300
• PubChem ID: 15920779
• Update Time: 2025-04-20

1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole Chemical and Physical Properties

Names and Identifiers

• 1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole
• Pyrrolizino[1,2-b]indole, 1,2,3,3a,4,9-hexahydro-
• DTXSID30579638
• 8,14-Diazatetracyclo[7.6.0.02,7.010,14]pentadeca-1(9),2,4,6-tetraene
• 1,2,3,3a,4,9-Hexahydropyrrolizino[1,2-b]indole
• 112565-57-8

• Inchi： 1S/C13H14N2/c1-2-5-11-9(4-1)10-8-15-7-3-6-12(15)13(10)14-11/h1-2,4-5,12,14H,3,6-8H2
• InChI Key： IZEPOXAREJSTNC-UHFFFAOYSA-N
• SMILES： N12CC3C4C=CC=CC=4NC=3C1CCC2

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 19Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles